Cas no 872717-45-8 (tert-butyl (3S,4S)-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S,4S)-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 872717-45-8
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD23105804
• CID: 1871246
• PubChem ID: 59254357
• Update Time: 2025-06-30

tert-butyl (3S,4S)-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(aminomethyl)-4-hydroxy-,1,1-dimethylethyl ester, (3S,4S)-
• tert-butyl (3S,4S)-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate
• TERT-BUTYL(3S,4S)-3-(AMINOMETHYL)-4-HYDROXYPYRROLIDINE-1-CARBOXYLATE
• cis-1-Boc-3-hydroxy-4-aminomethylpyrrolidine
• 872714-78-8
• hydroxypyrrolidine-1-carboxylate
• AKOS030231551
• MFCD20126210
• AHJZEZIYOBGVSK-JGVFFNPUSA-N
• PB36055
• rac-tert-butyl (3R,4R)-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate
• 1,1-dimethylethyl(3s,4s)-3-(aminomethyl)-4-hydroxy-1-pyrrolidinecarboxylate
• EN300-269118
• cis-1-Boc-3-(Aminomethyl)-4-Hydroxypyrrolidine
• E80140
• AS-39756
• 1-Pyrrolidinecarboxylic acid, 3-(aminomethyl)-4-hydroxy-,1,1-dimethylethyl ester, (3R,4R)-rel-
• SCHEMBL3104706
• (3S,4S)-3-(Aminomethyl)-1-Boc-4-hydroxypyrrolidine
• tert-butyl (3S,4S)-3-(aminomethyl)-4-
• 872717-45-8

• MDL： MFCD23105804
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-7(4-11)8(13)6-12/h7-8,13H,4-6,11H2,1-3H3/t7-,8+/m0/s1
• InChI Key： AHJZEZIYOBGVSK-JGVFFNPUSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1CN

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (3S,4S)-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate

tert-butyl (3S,4S)-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 872717-45-8)

The compound tert-butyl (3S,4S)-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate, with the CAS registry number 872717-45-8, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile applications in drug design and development. The molecule's unique stereochemistry, characterized by its (3S,4S) configuration, plays a pivotal role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Its structure features a pyrrolidine ring substituted with an aminoethyl group at position 3 and a hydroxyl group at position 4. The tert-butyl ester group at position 1 adds to its stability and solubility, making it an ideal candidate for various synthetic transformations. Researchers have explored its utility in the construction of peptide mimetics and other bioactive agents, leveraging its stereochemical integrity to achieve desired biological outcomes.

The synthesis of tert-butyl (3S,4S)-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding pyrrolidine intermediate. Advanced techniques such as asymmetric catalysis and stereoselective synthesis have been employed to ensure the correct stereochemistry at positions 3 and 4. These methods not only enhance the yield but also improve the enantiomeric excess, which is crucial for downstream applications in pharmaceutical research.

In terms of applications, this compound has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to act as a chiral building block has made it valuable in the construction of complex molecules with specific stereochemical requirements. For instance, recent research has demonstrated its use in the synthesis of inhibitors for enzymes involved in cancer progression and neurodegenerative diseases.

The biological evaluation of this compound has revealed interesting properties that warrant further investigation. Studies conducted using cellular models have shown that it exhibits moderate activity against certain enzyme targets, suggesting potential for optimization into more potent inhibitors. Additionally, its pharmacokinetic profile has been assessed in preclinical models, providing insights into its absorption, distribution, metabolism, and excretion (ADME) properties.

From an analytical standpoint, the characterization of this compound relies on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods allow for precise determination of its molecular structure and stereochemistry. High-resolution mass spectrometry has been particularly useful in confirming the molecular formula and identifying any impurities that may arise during synthesis.

In conclusion, tert-butyl (3S,4S)-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate represents a valuable tool in modern organic chemistry and drug discovery. Its unique structure, coupled with its stereochemical properties, positions it as a key intermediate in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems.